N-(3,4-dimethylphenyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-7(6H)-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraene-11-carboxamide
• InChI: InChI=1S/C19H21N5O/c1-12-4-5-16(8-13(12)2)21-19(25)23-7-6-17-15(11-23)10-20-18-9-14(3)22-24(17)18/h4-5,8-10H,6-7,11H2,1-3H3,(H,21,25)
• InChI Key: ZGGHDZZRCLLUPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC3=C(C2)C=NC4=CC(=NN34)C)C
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

This compound is a derivative of pyrimidine, a class of organic compounds with a two-ring structure composed of carbon and nitrogen atoms. Pyrimidine derivatives, including this compound, have been found to have promising anticancer activity. They exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases, essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Synthesis Analysis

The synthesis of such compounds often involves the use of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4] triazolo[1,5-c]pyrimidine scaffolds. These are designed and synthesized as novel CDK2 targeting compounds. The exact synthesis process for this specific compound is not detailed in the available literature.

Scientific Research Applications

Antibacterial Activity

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Neurotoxicity Assessment

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Heterocyclic Synthesis

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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, specifically the transition from G1 phase to S phase and the progression of the S phase . Inhibition of CDK2 is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in cell division . The compound’s interaction with CDK2 is likely facilitated by its structural similarity to ATP, the natural substrate of CDK2 .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, specifically the transition from G1 to S phase and the progression of the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

These properties can influence the compound’s bioavailability, determining its effectiveness in reaching and interacting with its target .

Result of Action

The result of the compound’s action is significant inhibition of cell proliferation . This is achieved through alteration in cell cycle progression and induction of apoptosis within cells . Specifically, the compound has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .